Cas no 83217-68-9 ( )
structure
Product Name:
CAS No:83217-68-9
MF:C12H10Cl2N2O2
MW:285.126000881195
CID:874257
PubChem ID:53440055
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4,6-dichloro-2-(2,5-dimethoxyphenyl)pyrimidine
- DTXSID00702330
- 83217-68-9
- AKOS012923264
-
-
- Inchi： 1S/C12H10Cl2N2O2/c1-17-7-3-4-9(18-2)8(5-7)12-15-10(13)6-11(14)16-12/h3-6H,1-2H3
- InChI Key： KIXLVCJKKBFCDA-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(C2C=C(C=CC=2OC)OC)=N1)Cl
Computed Properties
- Exact Mass: 284.0119330g/mol
- Monoisotopic Mass: 284.0119330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 44.2Ų
Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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